N-prop-2-enylfuran-2-carboxamide

• IUPAC Name: N-prop-2-enylfuran-2-carboxamide
• InChI: InChI=1S/C8H9NO2/c1-2-5-9-8(10)7-4-3-6-11-7/h2-4,6H,1,5H2,(H,9,10)
• InChI Key: DJHYNXPATJHAKD-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=CO1
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-prop-2-enylfuran-2-carboxamide” were not found, carboxamides can generally be synthesized using methods such as the Schotten-Baumann method. This method involves treating amines with acyl chlorides.

Scientific Research Applications

Synthesis and Characterization

• N-prop-2-enylfuran-2-carboxamide can be synthesized using the Schotten-Baumann method. This method has been used to synthesize compounds like N-prop-2-ynylacrylamide and N-prop-2-ynylbut-2-enamide, demonstrating its utility in creating potentially biologically active molecules (Afolabi, Agwom, & Kindala, 2018).

Chemical Properties and Potential Applications

• Molecules like N-acryloyl glycinamide, which can be polymerized to form polymers with thermoresponsive behavior in aqueous solutions, highlight the potential applications of similar compounds in material science and polymer chemistry (Seuring, Agarwal, & Harms, 2011).

Biochemical Applications

• N-prop-2-enylfuran-2-carboxamide derivatives could play a role in the synthesis of steroid–ferrocene conjugates. These conjugates have been synthesized for potential applications in medicinal chemistry, demonstrating the versatility of carboxamide compounds (Szánti-Pintér et al., 2011).

Potential in Drug Development

• Certain derivatives of N-prop-2-enylfuran-2-carboxamide, such as (2E)-N-benzyl-3-(4-butoxyphenyl)prop-2-enamide, have been identified as inhibitors of viral replication, exemplifying the role of such compounds in developing antiviral treatments (Riva et al., 2021).